Cas no 95849-01-7 (Propanedioic acid, 2-[(7,8-difluoro-2,3-dihydro-4H-1,4-benzoxazin-4-yl)methylene]-, 1,3-diethyl ester)

• Product Name: Propanedioic acid, 2-[(7,8-difluoro-2,3-dihydro-4H-1,4-benzoxazin-4-yl)methylene]-, 1,3-diethyl ester
• CAS No: 95849-01-7
• MF: C₁₆H₁₇F₂NO₅
• MW: 341.306691884995
• CID: 6640559
• Update Time: 2024-01-23

Propanedioic acid, 2-[(7,8-difluoro-2,3-dihydro-4H-1,4-benzoxazin-4-yl)methylene]-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, 2-[(7,8-difluoro-2,3-dihydro-4H-1,4-benzoxazin-4-yl)methylene]-, 1,3-diethyl ester

• Inchi： 1S/C16H17F2NO5/c1-3-22-15(20)10(16(21)23-4-2)9-19-7-8-24-14-12(19)6-5-11(17)13(14)18/h5-6,9H,3-4,7-8H2,1-2H3
• InChI Key： ROXBPEAEYFIFIL-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)/C(=C/N1C2=CC=C(F)C(F)=C2OCC1)/C(OCC)=O

Experimental Properties

• Density: 1.354±0.06 g/cm3(Predicted)
• Boiling Point: 397.2±42.0 °C(Predicted)
• pka: -1.68±0.20(Predicted)